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Compound of Interest
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Cat. No.: B1312454 Get Quote

Introduction

Based on available scientific literature, nitro-Grela is a specialized, ruthenium-based catalyst

primarily utilized in the field of organic synthesis, specifically for olefin metathesis reactions.[1]

[2] It is not documented for use in protein labeling experiments. Protein labeling typically

involves the attachment of a detectable marker to a protein, a process for which nitro-Grela's

catalytic activity in forming carbon-carbon double bonds is not suited.[3][4] This document

provides detailed application notes and protocols for the established use of nitro-Grela as a

catalyst in organic synthesis, targeting researchers, scientists, and professionals in drug

development.

nitro-Grela is valued for its efficiency and selectivity in a variety of metathesis transformations,

including cross-metathesis (CM) and ring-closing metathesis (RCM).[2] It often provides

superior results compared to other common catalysts, such as Grubbs and Hoveyda-Grubbs

catalysts, particularly in reactions involving sterically demanding substrates or requiring lower

temperatures.[2]

Application Notes
Primary Applications of nitro-Grela:

Cross-Metathesis (CM): nitro-Grela demonstrates high selectivity in CM reactions,

especially between type 1 olefins and electron-deficient partners.[2] This makes it a valuable

tool for synthesizing complex molecules and pharmaceutical intermediates.[1]
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Ring-Closing Metathesis (RCM): The catalyst is effective in RCM, even at lower

temperatures (e.g., 0 °C), which can be advantageous for sensitive substrates.[2] An iodide-

containing version, nitro-Grela-I₂, shows enhanced performance in macrocyclization.[5][6]

Enyne Metathesis: It has been shown to achieve higher conversion with lower catalyst

loading compared to other catalysts like Hoveyda-Grubbs in enyne reactions.[2]

Advantages of nitro-Grela:

High Efficiency and Selectivity: Provides good results across a wide range of metathesis

reactions.[2]

Performance at Lower Temperatures: Enables reactions to be performed at reduced

temperatures, which can improve selectivity and be beneficial for thermally sensitive

molecules.[2]

Lower Catalyst Loading: Often requires a smaller amount of catalyst compared to other

common ruthenium catalysts.[2]

Robustness: Iodide-containing variants of nitro-Grela exhibit increased stability and are less

sensitive to impurities and protic solvents.[5][6]

Quantitative Data Summary
The following table summarizes the comparative performance and key characteristics of nitro-
Grela based on available data.
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Parameter nitro-Grela

Comparison
Catalysts (e.g.,
Grubbs II,
Hoveyda-Grubbs II)

Citation(s)

Application

Cross-Metathesis

(CM), Ring-Closing

Metathesis (RCM),

Enyne Metathesis

CM, RCM, Enyne

Metathesis
[2]

CM Selectivity

High, especially with

type 1 olefins and

electron-deficient

partners.

Variable [2]

RCM Reaction Temp.

Can be effective at

lower temperatures

(e.g., 0°C).

Often require higher

temperatures.
[2]

Enyne Catalyst

Loading

Achieves higher

conversion with 2.5

times lower loading.

Higher loading

required for similar

conversion.

[2]

Molecular Weight 671.63 g/mol Varies by catalyst [1]

Appearance
Green to dark green

crystal
Varies by catalyst [1]

Storage Temperature 2 - 8 °C Typically 2 - 8 °C [1]

Experimental Protocols
Protocol 1: General Procedure for Cross-Metathesis (CM) using nitro-Grela

This protocol provides a general guideline for a cross-metathesis reaction. Optimal conditions

such as solvent, temperature, and catalyst loading should be determined for each specific

substrate pair.

Materials:
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nitro-Grela catalyst

Olefin substrate 1

Olefin substrate 2 (cross-partner)

Anhydrous, degassed solvent (e.g., dichloromethane (DCM) or toluene)

Inert gas atmosphere (e.g., Argon or Nitrogen)

Standard glassware for air-sensitive reactions (e.g., Schlenk flask)

Magnetic stirrer and stir bar

Ethyl vinyl ether (for quenching)

Silica gel for purification

Procedure:

Reaction Setup:

In a glovebox or under a stream of inert gas, add the olefin substrates to a dry Schlenk

flask equipped with a magnetic stir bar.

Dissolve the substrates in the anhydrous, degassed solvent. The concentration will

depend on the specific reaction but is typically in the range of 0.1-0.5 M.

Catalyst Addition:

Weigh the required amount of nitro-Grela catalyst (typically 0.1-5 mol%) in a separate vial

under an inert atmosphere.

Add the catalyst to the reaction mixture as a solid or as a solution in a small amount of the

reaction solvent.

Reaction Monitoring:
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Stir the reaction mixture at the desired temperature (can range from 0 °C to 40 °C or

higher).

Monitor the progress of the reaction by a suitable analytical technique, such as Thin Layer

Chromatography (TLC), Gas Chromatography (GC), or Nuclear Magnetic Resonance

(NMR) spectroscopy.

Quenching:

Once the reaction is complete, quench the catalyst by adding a few drops of ethyl vinyl

ether and stirring for 20-30 minutes.

Workup and Purification:

Remove the solvent under reduced pressure.

Purify the crude product by flash column chromatography on silica gel to isolate the

desired cross-metathesis product.

Visualizations
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Caption: Catalytic cycle of olefin metathesis.
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Caption: General workflow for a cross-metathesis reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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